![molecular formula C6H10N4S B6202966 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea CAS No. 1602913-59-6](/img/no-structure.png)
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea
Overview
Description
1-(1H-imidazol-4-yl)methyl)-3-methylthiourea, also known as IMMT, is an organosulfur compound with a wide range of applications in scientific research. IMMT is a derivative of thiourea, a compound used in organic synthesis and as a reagent in organic chemistry. IMMT is a versatile compound that can be used in the synthesis of various organic compounds and as a reagent for organic chemistry. IMMT has been studied extensively for its potential applications in biochemical and physiological research.
Mechanism of Action
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea is believed to act as an inhibitor of enzymes involved in the breakdown of proteins. It has been shown to inhibit the activity of proteases, which are enzymes that break down proteins into smaller peptide fragments. 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea also has been shown to inhibit the activity of phosphatases, which are enzymes that break down phospholipids. 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has also been shown to inhibit the activity of phosphodiesterases, which are enzymes that break down nucleic acids.
Biochemical and Physiological Effects
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as to act as an anti-inflammatory and anti-cancer agent. 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has also been studied for its potential to act as an antioxidant, to reduce cholesterol levels, and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize. It is also a versatile compound that can be used in the synthesis of various organic compounds and as a reagent for organic chemistry. However, there are some limitations to the use of 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea in laboratory experiments. It is not very stable in acidic or basic solutions, and its solubility is limited in water.
Future Directions
There are a number of potential future directions for 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea research. One potential direction is to further investigate its potential as an anti-inflammatory and anti-cancer agent. Another potential direction is to investigate its potential to act as an antioxidant and to reduce cholesterol levels. Additionally, further research could be conducted to investigate its potential to act as a fungicide and bactericide. Finally, further research could be conducted to investigate its potential to act as a drug delivery agent.
Synthesis Methods
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea can be synthesized in two different ways: a direct method and an indirect method. The direct method involves the reaction of thiourea with an aldehyde or ketone in the presence of a base. The indirect method involves the reaction of thiourea with an imidazole in the presence of a base. This method requires the use of a catalyst, such as an acid or a base, to facilitate the reaction. The direct method is usually preferred over the indirect method due to its higher yield and shorter reaction time.
Scientific Research Applications
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has been studied extensively for its potential applications in biochemical and physiological research. 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has been used in the synthesis of various organic compounds and as a reagent for organic chemistry. It has also been used in the synthesis of pharmaceuticals, pesticides, and other chemicals. 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea has been studied for its potential to inhibit the growth of bacteria and fungi, as well as its potential to act as an anti-inflammatory and anti-cancer agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea involves the reaction of 1H-imidazole-4-carboxaldehyde with methyl isothiocyanate in the presence of a base to form the intermediate 1-[(1H-imidazol-4-yl)methyl]thiourea. This intermediate is then reacted with methyl iodide to form the final product.", "Starting Materials": [ "1H-imidazole-4-carboxaldehyde", "methyl isothiocyanate", "base", "methyl iodide" ], "Reaction": [ "Step 1: 1H-imidazole-4-carboxaldehyde is reacted with methyl isothiocyanate in the presence of a base to form the intermediate 1-[(1H-imidazol-4-yl)methyl]thiourea.", "Step 2: The intermediate 1-[(1H-imidazol-4-yl)methyl]thiourea is then reacted with methyl iodide to form the final product, 1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea." ] } | |
CAS RN |
1602913-59-6 |
Product Name |
1-[(1H-imidazol-4-yl)methyl]-3-methylthiourea |
Molecular Formula |
C6H10N4S |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
